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Compound of Interest

Compound Name: Penicillin X Sodium Salt

Cat. No.: B15352664 Get Quote

CAS Number: 5985-13-7

This technical guide provides an in-depth overview of Penicillin X Sodium Salt, also known as

p-Hydroxybenzylpenicillin Sodium Salt, for researchers, scientists, and drug development

professionals. This document covers its chemical and physical properties, mechanism of

action, and relevant experimental context. Due to the limited availability of data for this specific

penicillin, information for the closely related and extensively studied Penicillin G Sodium Salt is

included for comparative purposes where noted.

Chemical and Physical Properties
Penicillin X Sodium Salt is a natural penicillin produced by certain strains of Penicillium mold.

[1] Its properties are summarized in the table below. For context, the properties of Penicillin G

Sodium Salt are also provided.
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Property Penicillin X Sodium Salt
Penicillin G Sodium Salt
(for comparison)

CAS Number 5985-13-7[2] 69-57-8[3]

Synonyms
p-Hydroxybenzylpenicillin

sodium, Penicillin III sodium[1]
Benzylpenicillin sodium[3]

Molecular Formula C₁₆H₁₇N₂NaO₅S[2] C₁₆H₁₇N₂NaO₄S[3]

Molecular Weight 372.37 g/mol [2] 356.37 g/mol [3]

Appearance Colorless Amorphous Powder White crystalline powder[3]

Melting Point 228-235°C Data not available

Solubility Soluble in water[1]

Soluble in water (100 mg/mL),

alcohol, glycerol, DMSO (71

mg/mL at 25°C), and sparingly

in ethanol (< 1 mg/mL at 25°C)

[4]

Specific Optical Rotation Data not available +285 to +310°[3][5]

pKa Data not available Data not available

Mechanism of Action
Like other β-lactam antibiotics, Penicillin X Sodium Salt exerts its bactericidal effect by

inhibiting the synthesis of the bacterial cell wall.[6] The core mechanism involves the

irreversible acylation of the active site of penicillin-binding proteins (PBPs), which are bacterial

enzymes essential for the final steps of peptidoglycan synthesis.[6][7] Peptidoglycan provides

structural integrity to the bacterial cell wall. By inhibiting the cross-linking of peptidoglycan

chains, the cell wall is weakened, leading to cell lysis and death, particularly in growing

bacteria.[6] This mechanism is most effective against Gram-positive bacteria, which have a

thick, exposed peptidoglycan layer.[7]
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Figure 1. General mechanism of action for penicillin antibiotics.

Bacterial Resistance
The emergence of bacterial resistance is a significant challenge for penicillin-based therapies.

The primary mechanisms of resistance include:

Enzymatic Degradation: The production of β-lactamase enzymes that hydrolyze the β-lactam

ring of the penicillin molecule, rendering it inactive.[7][8][9][10]

Target Modification: Alterations in the structure of penicillin-binding proteins (PBPs) which

reduce the binding affinity of the antibiotic.[6][7][9] This is the mechanism of resistance in

methicillin-resistant Staphylococcus aureus (MRSA).[7][9]

Reduced Permeability: Changes in the bacterial cell membrane, such as modifications to

porin channels in Gram-negative bacteria, that restrict the entry of the antibiotic into the cell.

[6][9]

Efflux Pumps: The active transport of the antibiotic out of the bacterial cell.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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